Cas no 13892-06-3 (1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine)

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine is a silicon-based reagent commonly employed in organic synthesis as a versatile precursor for silylation and phosphorane transfer reactions. Its key advantages include its ability to act as a stable phosphorane ylide, facilitating nucleophilic substitutions and Wittig-type olefination processes. The trimethylsilyl group enhances reactivity while providing steric protection, improving selectivity in complex transformations. This compound is particularly useful in the synthesis of organosilicon intermediates and modified phosphoranes, offering compatibility with a range of substrates. Its moisture-sensitive nature necessitates handling under inert conditions, but its well-defined reactivity profile makes it a valuable tool in advanced synthetic methodologies.
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine structure
13892-06-3 structure
Product name:1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
CAS No:13892-06-3
MF:C21H24NPSi
MW:349.481226921082
CID:210189
PubChem ID:24870793

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine Chemical and Physical Properties

Names and Identifiers

    • Silanamine,1,1,1-trimethyl-N-(triphenylphosphoranylidene)-
    • 1,1,1-Trimethyl-N-(Triphenylphosphoranylidene)Silanamine
    • triphenyl(trimethylsilylimino)-λ<sup>5</sup>-phosphane
    • N-Trimethylsilyliminotriphenylphosphorane
    • Triphenyl(trimethylsilylimino)phosphorane
    • N-(Trimethylsilyl)triphenylphosphine imide
    • Triphenyl-N-(trimethylsilyl)phosphine imide
    • Trimethyl(triphenylphosphoranylideneamino)silane
    • N-(Trimethylsilyl)-P,P,P-triphenylphosphine imide
    • 1,1,1-trimethyl-N-(triphenylphosphoranyl-idene)si
    • Phosphine imide, P,P,P-triphenyl-N-(trimethylsilyl)-
    • α,α,α-Trimethyl-N-(triphenylphosphoranylidene)silanamine
    • triphenyl(trimethylsilylimino)-$l^{5}-phosphane
    • 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine, 97%
    • 1,1,1-Trimethyl-N-(triphenylphosphoranyl-idene)silanamine
    • triphenyl(trimethylsilylimino)-lambda5-phosphane
    • 13892-06-3
    • SCHEMBL3227410
    • 1,1,1-trimethyl-N-(triphenylphosphoranylidene)-silanamine
    • AKOS025294467
    • (Trimethylsilylimino)triphenylphosphorane
    • J-007197
    • Silanamine, 1,1,1-trimethyl-N-(triphenylphosphoranylidene)-
    • Triphenyl[(trimethylsilyl)imino]phosphorane
    • N-[(Trimethylsilyl)imino]triphenylphosphorane
    • DTXSID70160842
    • DTXCID0083333
    • 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
    • MDL: MFCD01321268
    • Inchi: InChI=1S/C21H24NPSi/c1-24(2,3)22-23(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
    • InChI Key: YTKOPFGRNPVCPE-UHFFFAOYSA-N
    • SMILES: C[Si](C)(C)N=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 349.14200
  • Monoisotopic Mass: 349.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0±0.1 g/cm3
  • Melting Point: 76-82 °C (lit.)
  • Boiling Point: 428.9±18.0 °C at 760 mmHg
  • Flash Point: 213.2±21.2 °C
  • Refractive Index: 1.548
  • PSA: 22.17000
  • LogP: 4.99900
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine Security Information

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
472255-5G
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
13892-06-3 97%
5G
¥868.31 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-222755-5 g
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine,
13892-06-3
5g
¥587.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-222755-5g
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine,
13892-06-3
5g
¥587.00 2023-09-05
TRC
T798166-100mg
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
13892-06-3
100mg
$64.00 2023-05-17
TRC
T798166-500mg
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
13892-06-3
500mg
$81.00 2023-05-17
TRC
T798166-1000mg
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
13892-06-3
1g
$115.00 2023-05-17
TRC
T798166-1g
1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine
13892-06-3
1g
$ 95.00 2022-06-02

Additional information on 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine

Comprehensive Overview of 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine (CAS No. 13892-06-3)

1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine (CAS No. 13892-06-3) is a highly specialized organosilicon compound that has garnered significant attention in advanced synthetic chemistry and materials science. This compound, often referred to as a silyl phosphorane, is characterized by its unique molecular structure, which combines a trimethylsilyl group with a triphenylphosphoranylidene moiety. Its versatility in organic synthesis, particularly in the formation of silicon-nitrogen bonds, makes it a valuable reagent for researchers exploring novel catalytic pathways and polymer modifications.

The growing interest in 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine is partly driven by its applications in the development of high-performance materials, such as silicone-based polymers and hybrid composites. With the increasing demand for lightweight, durable, and thermally stable materials in industries like aerospace, automotive, and electronics, this compound has become a focal point for innovation. Researchers are particularly intrigued by its potential to enhance the mechanical properties of silicones while maintaining their flexibility and resistance to environmental degradation.

One of the most frequently asked questions about CAS No. 13892-06-3 revolves around its role in click chemistry and cross-coupling reactions. The compound's ability to act as a nitrogen source in the presence of transition metal catalysts has opened new avenues for constructing complex molecular architectures. This aligns with the broader trend in green chemistry, where scientists seek efficient, atom-economical methods to reduce waste and improve sustainability. The compound's compatibility with palladium and copper catalysts further underscores its utility in modern synthetic strategies.

Another hot topic linked to 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine is its potential in pharmaceutical intermediates and agrochemical synthesis. As the pharmaceutical industry continues to prioritize the development of novel drug candidates, reagents like this offer a pathway to introduce silicon into bioactive molecules—a strategy known as silicon switching. This approach can improve metabolic stability and bioavailability, addressing common challenges in drug design. Similarly, agrochemical researchers are exploring its use in creating more efficient crop protection agents with reduced environmental impact.

From a technical perspective, the stability and handling of CAS No. 13892-06-3 are often discussed in academic forums. While the compound is stable under inert conditions, its reactivity with moisture and oxygen necessitates careful storage in anhydrous environments. This has led to innovations in packaging and dispensing systems, ensuring its safe use in laboratories. Additionally, advancements in computational chemistry have enabled better predictions of its behavior in complex reaction systems, further driving its adoption in cutting-edge research.

In summary, 1,1,1-Trimethyl-N-(triphenylphosphoranylidene)silanamine (CAS No. 13892-06-3) represents a bridge between traditional organosilicon chemistry and emerging applications in materials science, pharmaceuticals, and sustainable synthesis. Its unique properties and adaptability to modern chemical challenges make it a compound of enduring relevance. As research continues to uncover new uses for this reagent, its role in shaping the future of chemical innovation is likely to expand, offering exciting opportunities for scientists and engineers alike.

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